Cas no 692762-02-0 (3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide)

• Product Name: 3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• CAS No: 692762-02-0
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 6067998
• PubChem ID: 1091478
• Update Time: 2025-06-13

3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide
• 3,4-dimethoxy-N-[(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl]benzamide
• Z1274167238
• F0651-0288
• 3,4-dimethoxy-N-((2,3,4,9-tetrahydro-1H-carbazol-6-yl)methyl)benzamide
• 692762-02-0
• AKOS000604972
• 3,4-dimethoxy-N-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)benzamide

• Inchi： 1S/C22H24N2O3/c1-26-20-10-8-15(12-21(20)27-2)22(25)23-13-14-7-9-19-17(11-14)16-5-3-4-6-18(16)24-19/h7-12,24H,3-6,13H2,1-2H3,(H,23,25)
• InChI Key： KCYAFSROTLJHHL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C=1)OC)OC)NCC1C=CC2=C(C=1)C1CCCCC=1N2

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.4Ų

Additional information on 3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide

Exploring the Potential of 3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide (CAS No. 692762-02-0) in Modern Research

In the realm of organic chemistry and pharmaceutical research, 3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide (CAS No. 692762-02-0) has emerged as a compound of significant interest. This molecule, characterized by its unique carbazole and benzamide structural motifs, is being investigated for its potential applications in various scientific fields. Researchers are particularly drawn to its multi-functional properties, which may include bioactivity and molecular recognition capabilities.

The compound's 3,4-dimethoxybenzamide moiety is a key feature that contributes to its lipophilicity and potential blood-brain barrier permeability, making it a candidate for central nervous system (CNS)-targeted studies. Meanwhile, the tetrahydrocarbazole core is known for its pharmacophore properties, often found in compounds with neuroprotective or anti-inflammatory effects. This dual functionality positions 692762-02-0 as a versatile scaffold for drug discovery programs.

Recent trends in AI-assisted drug design have brought attention to compounds like 3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide. Computational models suggest its potential for targeted protein interactions, particularly with G-protein coupled receptors (GPCRs) and kinase enzymes. These predictions align with growing interest in precision medicine approaches, where researchers seek compounds with high selectivity for specific biological targets.

The synthesis of CAS No. 692762-02-0 typically involves multi-step organic reactions, including amidation and reductive alkylation processes. Analytical characterization using NMR spectroscopy and mass spectrometry confirms the compound's structural integrity. Its physicochemical properties, such as solubility and stability under various conditions, are currently being documented in research literature.

From a green chemistry perspective, scientists are exploring sustainable synthesis routes for this compound. This aligns with the pharmaceutical industry's growing emphasis on environmentally friendly manufacturing processes. The atom economy of its synthesis and potential for catalytic improvements are active areas of investigation.

In medicinal chemistry applications, derivatives of 692762-02-0 are being evaluated for their structure-activity relationships (SAR). Preliminary studies suggest that modifications to the dimethoxy groups or carbazole nitrogen can significantly alter biological activity. These findings are particularly relevant to researchers working on small molecule therapeutics for complex diseases.

The compound's potential extends beyond pharmaceutical applications. Materials scientists are examining its photophysical properties for possible use in organic electronic devices. The conjugated system present in its structure suggests possible charge transport capabilities, which could be valuable in developing next-generation materials.

Quality control of 3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide requires rigorous analytical method development. High-performance liquid chromatography (HPLC) methods with UV detection are commonly employed to ensure purity. These methods are crucial for researchers who require high-purity compounds for their investigations.

As research progresses, the scientific community continues to uncover new aspects of this intriguing molecule. Its combination of structural complexity and functional versatility makes CAS No. 692762-02-0 a compelling subject for ongoing study. Future directions may include exploring its potential in combination therapies or as a chemical probe for biological systems.

The growing body of research on this compound reflects broader trends in chemical biology and drug discovery. As scientists seek to understand its full potential, 3,4-dimethoxy-N-(2,3,4,9-tetrahydro-1H-carbazol-6-yl)methylbenzamide continues to demonstrate why it deserves attention in the competitive landscape of bioactive small molecules.